Cas no 1049463-54-8 (2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide)

• Product Name: 2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide
• CAS No: 1049463-54-8
• MF: C₁₈H₂₁F₂N₃O₂
• MW: 349.375051259995
• CID: 6594200
• PubChem ID: 44055337
• Update Time: 2025-05-21

2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide
• 2,4-difluoro-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzamide
• 1049463-54-8
• AKOS024503778
• F5260-0292
• 2,4-difluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzamide

• Inchi： 1S/C18H21F2N3O2/c1-22-6-2-3-16(22)17(23-7-9-25-10-8-23)12-21-18(24)14-5-4-13(19)11-15(14)20/h2-6,11,17H,7-10,12H2,1H3,(H,21,24)
• InChI Key： FGBXWZUUVZQZNK-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CN1C)N1CCOCC1)(=O)C1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 349.16018325g/mol
• Monoisotopic Mass: 349.16018325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide

Chemical Compound CAS No. 1049463-54-8: 2,4-Difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide

The chemical compound with CAS No. 1049463-54-8, known as 2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzamide backbone with fluorine substituents and a morpholine-containing side chain. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzamide is notable for its functional groups, including the benzamide moiety, the difluorobenzene ring, and the morpholine-containing ethyl group. These functional groups contribute to the compound's chemical reactivity and biological activity. The benzamide group is known for its ability to participate in hydrogen bonding, which is crucial in many biochemical interactions. The presence of fluorine atoms at the 2 and 4 positions of the benzene ring introduces electron-withdrawing effects, enhancing the compound's stability and reactivity in certain chemical environments.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential applications in drug discovery. The morpholine ring is a common structural motif in pharmaceuticals due to its ability to form stable hydrogen bonds and its favorable pharmacokinetic properties. The integration of this morpholine-containing side chain into the benzamide framework has been shown to enhance the compound's bioavailability and selectivity in preclinical models.

In terms of synthesis, researchers have developed efficient methods to construct this compound using modern organic chemistry techniques. Key steps include the coupling of the benzamide derivative with the morpholine-containing side chain, followed by fluorination at specific positions on the benzene ring. These methods have been optimized to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for further testing and application.

The biological activity of 2,4-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yll)ethyl]benzamide has been explored in various contexts. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in therapeutic interventions for conditions such as inflammation or neurodegenerative diseases. Additionally, computational modeling has provided insights into its binding affinity with target proteins, further supporting its potential as a lead compound in drug development.

From an environmental perspective, recent research has also examined the degradation pathways of this compound under various conditions. Understanding its persistence and biodegradability is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 1049463-54 represents a promising compound with diverse applications across multiple fields. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology.